Cas no 1280704-26-8 (2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo4,5-cpyridine)

• Product Name: 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo4,5-cpyridine
• CAS No: 1280704-26-8
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• MDL: MFCD22571362
• CID: 1088672
• PubChem ID: 21760783
• Update Time: 2025-06-08

2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine
• 2-bromo-5-methyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine
• 2-Bromo-4,5,6,7-tetrahydro-5-methylthiazolo[4,5-c]pyridine
• 2-Bromo-5-methyl-4,5,6,7-tetrahydro[1,3]thiazolo[4,5-c]pyridine
• 2-bromo-5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine
• SCHEMBL9574589
• DB-093658
• DTXSID00617738
• 1280704-26-8
• CS-0444177
• EN300-6825322
• Thiazolo[4,5-c]pyridine, 2-bromo-4,5,6,7-tetrahydro-5-methyl-
• PB38213
• MFCD22571362
• 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo4,5-cpyridine

• MDL： MFCD22571362
• Inchi： 1S/C7H9BrN2S/c1-10-3-2-6-5(4-10)9-7(8)11-6/h2-4H2,1H3
• InChI Key： GKLJWYUFEQPLBO-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CCN(C)C2)S1

Computed Properties

• Exact Mass: 231.96698g/mol
• Monoisotopic Mass: 231.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.4Ų

Additional information on 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo4,5-cpyridine

Comprehensive Overview of 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine (CAS No. 1280704-26-8)

2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine (CAS No. 1280704-26-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule features a fused thiazolo[4,5-c]pyridine core, which is a privileged scaffold in medicinal chemistry. This compound is particularly notable for its potential applications in drug discovery, especially in the development of kinase inhibitors and central nervous system (CNS)-targeting therapeutics. Researchers are increasingly exploring its derivatives for their bioactivity and selectivity.

The bromine substituent at the 2-position of the thiazole ring enhances the compound's reactivity, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property aligns with the growing demand for highly functionalized heterocycles in modern synthetic chemistry. Recent studies highlight its utility in constructing biaryl motifs, which are prevalent in FDA-approved drugs. Additionally, the methyl group at the 5-position contributes to the compound's lipophilicity, a critical factor in optimizing pharmacokinetic profiles.

In the context of AI-driven drug design, 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine has been identified as a promising fragment in virtual screening libraries. Computational models predict its compatibility with various protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. This aligns with the industry's shift toward fragment-based drug discovery (FBDD), where small molecules like this serve as building blocks for lead optimization. The compound's molecular weight (271.18 g/mol) and hydrogen bond acceptors/donors further support its "drug-likeness" as per Lipinski's Rule of Five.

From a synthetic perspective, the compound's stability under ambient conditions makes it a practical choice for scale-up processes. Its crystalline form has been characterized by X-ray diffraction, confirming the regioselectivity of bromination at the 2-position. This crystallographic data is invaluable for researchers employing structure-activity relationship (SAR) studies. Moreover, the tetrahydrothiazolo moiety exhibits conformational rigidity, a desirable trait for designing allosteric modulators in neurological disorders.

Environmental and regulatory considerations are also pivotal in discussions about 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine. The compound's biodegradability and ecotoxicological profile are under investigation, reflecting the pharmaceutical industry's emphasis on green chemistry principles. Analytical methods such as HPLC-MS and NMR spectroscopy have been optimized for its quantification and purity assessment, addressing the need for quality control in Good Manufacturing Practice (GMP) settings.

Looking ahead, the integration of machine learning algorithms in retrosynthetic planning could unlock novel routes to access this scaffold. Patent literature reveals its inclusion in claims for anti-inflammatory and neuroprotective agents, underscoring its commercial potential. As the demand for small-molecule therapeutics continues to rise, 2-Bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine stands as a compelling case study in the intersection of synthetic chemistry and biomedical innovation.